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Compound of Interest

Compound Name: 2-Fluorophenyl methyl sulfone

Cat. No.: B105192 Get Quote

Technical Support Center: 2-Fluorophenyl
Methyl Sulfone
Welcome to the comprehensive technical support guide for 2-Fluorophenyl methyl sulfone.

This resource is designed for researchers, scientists, and drug development professionals to

ensure the safe and effective handling, storage, and use of this compound in your experiments.

This guide provides in-depth technical information, troubleshooting advice, and frequently

asked questions in a user-friendly format.

Chemical and Physical Properties
A foundational understanding of the properties of 2-Fluorophenyl methyl sulfone is crucial for

its proper use.
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Property Value Source(s)

CAS Number 654-47-7 [1]

Molecular Formula C₇H₇FO₂S [1]

Molecular Weight 174.19 g/mol [1]

Appearance Solid

Melting Point 48-52 °C

Boiling Point 304.5 ± 34.0 °C (Predicted) [2]

Flash Point > 110 °C (> 230 °F)

Storage and Handling: Best Practices
Proper storage and handling are paramount to maintain the integrity of 2-Fluorophenyl methyl
sulfone and ensure the safety of laboratory personnel.

Storage Workflow
The following diagram outlines the recommended workflow for receiving and storing 2-
Fluorophenyl methyl sulfone.
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Figure 1. Storage Workflow for 2-Fluorophenyl Methyl Sulfone
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Caption: A flowchart illustrating the best practices for receiving and storing 2-Fluorophenyl
methyl sulfone.

Frequently Asked Questions (FAQs) - Storage
Q: What are the ideal storage conditions for 2-Fluorophenyl methyl sulfone?

A: 2-Fluorophenyl methyl sulfone should be stored in a tightly sealed container in a cool, dry,

and well-ventilated area. Room temperature is generally acceptable.[3] It is classified as a

combustible solid, so it should be kept away from ignition sources.

Q: Is 2-Fluorophenyl methyl sulfone sensitive to air or moisture?

A: While not classified as highly air or moisture-sensitive, it is good laboratory practice to

minimize exposure to the atmosphere.[4][5] The sulfone group is generally stable, but

prolonged exposure to high humidity could lead to clumping of the solid. For long-term storage,

consider using a desiccator.

Q: How should I label the container?

A: The container should be clearly labeled with the chemical name, CAS number (654-47-7),

hazard pictograms, and the date received. This ensures proper identification and safety

awareness.

Safe Handling Procedures
Adherence to safe handling protocols is essential to prevent exposure and contamination.

Personal Protective Equipment (PPE)
A crucial first line of defense is the consistent use of appropriate PPE.
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PPE Item Specification Rationale

Eye Protection
Chemical safety goggles or a

face shield.

Protects against splashes and

dust particles.[6]

Hand Protection
Chemical-resistant gloves

(e.g., nitrile).
Prevents skin contact.[6]

Body Protection Laboratory coat.
Protects skin and clothing from

spills.[6]

Respiratory Protection

Use in a well-ventilated area. A

dust mask (e.g., N95) is

recommended when handling

the solid outside of a fume

hood.

Minimizes inhalation of the

powder.

Handling Workflow
This diagram details the step-by-step process for safely handling 2-Fluorophenyl methyl
sulfone.
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Figure 2. Safe Handling Workflow
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Caption: A procedural diagram for the safe handling of 2-Fluorophenyl methyl sulfone in a

laboratory setting.

Frequently Asked Questions (FAQs) - Handling
Q: What should I do in case of a spill?

A: For minor spills, carefully sweep up the solid material, avoiding dust generation, and place it

in a sealed container for disposal.[7] Clean the spill area with a suitable solvent and

decontaminate surfaces. For larger spills, evacuate the area and follow your institution's

emergency procedures.

Q: How should I dispose of waste 2-Fluorophenyl methyl sulfone?

A: Dispose of the compound and any contaminated materials in accordance with local, state,

and federal regulations.[7] Do not dispose of it down the drain.

Troubleshooting Guide
This section addresses common issues that may arise during experiments involving 2-
Fluorophenyl methyl sulfone.

Dissolution Problems
Q: My 2-Fluorophenyl methyl sulfone is not dissolving in the chosen solvent.

A:

Verify Solvent Choice: 2-Fluorophenyl methyl sulfone is reported to be soluble in

chloroform, dichloromethane, dimethyl sulfoxide (DMSO), and methanol. Its solubility in

nonpolar solvents like hexanes is likely low.

Increase Temperature: Gently warming the mixture may aid dissolution. However, be mindful

of the solvent's boiling point and the thermal stability of other reagents in your reaction. While

specific thermal decomposition data for this compound is not readily available, many aryl

sulfones are stable at elevated temperatures.[2]
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Increase Solvent Volume: You may not be using a sufficient volume of solvent. Add more

solvent in small portions until the solid dissolves.

Sonication: Using an ultrasonic bath can help break up solid aggregates and accelerate

dissolution.

Unexpected Reaction Outcomes
Q: The reaction did not proceed as expected, or I observed unexpected byproducts.

A:

Purity of Starting Material: Verify the purity of your 2-Fluorophenyl methyl sulfone.

Impurities can interfere with reactions. If in doubt, consider recrystallization to purify the

compound.

Incompatible Reagents: Sulfones are generally stable but can react with very strong

reducing agents. Avoid strong oxidizing agents as they can potentially cause a reaction.[7]

Thermal Degradation: While generally thermally stable, prolonged exposure to very high

temperatures could lead to degradation. The degradation of some aryl sulfones can begin at

temperatures above 300°C.[2] If your reaction is conducted at high temperatures, consider if

this could be a factor.

Reaction Conditions: Re-evaluate your reaction parameters, including temperature, reaction

time, and the stoichiometry of your reagents.

Physical Appearance Changes
Q: The 2-Fluorophenyl methyl sulfone has changed color or appears clumpy.

A:

Clumping: This is likely due to moisture absorption. While this may not affect the chemical

reactivity in all cases, it can make accurate weighing difficult. If your experiment is sensitive

to water, consider drying the compound under vacuum.
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Color Change: A change in color (e.g., yellowing) upon storage or during a reaction could

indicate the presence of impurities or a degradation process. If this occurs during storage, it

is advisable to assess the purity of the compound before use. If it happens during a reaction,

it could be an indication of a side reaction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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